Cas no 196502-85-9 (Cyclobutanone, 2-(hydroxymethyl)-2-phenyl-)

• Product name: Cyclobutanone, 2-(hydroxymethyl)-2-phenyl-
• CAS No: 196502-85-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1387887
• PubChem ID: 15156317

Cyclobutanone, 2-(hydroxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-(hydroxymethyl)-2-phenyl-
• 2-(hydroxymethyl)-2-phenylcyclobutan-1-one
• 196502-85-9
• DTXSID50569273

• Inchi： InChI=1S/C11H12O2/c12-8-11(7-6-10(11)13)9-4-2-1-3-5-9/h1-5,12H,6-8H2
• InChI Key： FENWEFIMDFIJBK-UHFFFAOYSA-N
• SMILES： C1CC(C1=O)(CO)C2=CC=CC=C2

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 37.3